Cas no 50611-56-8 (2-(hydroxymethyl)-5-(6-imino-1-phenylmethoxypurin-9-yl)oxolane-3,4-diol;hydrobromide)

• Product Name: 2-(hydroxymethyl)-5-(6-imino-1-phenylmethoxypurin-9-yl)oxolane-3,4-diol;hydrobromide
• CAS No: 50611-56-8
• MF: C₁₇H₂₀BrN₅O₅
• MW: 454.27520275116
• CID: 934007
• PubChem ID: 24191758
• Update Time: 2025-04-19

2-(hydroxymethyl)-5-(6-imino-1-phenylmethoxypurin-9-yl)oxolane-3,4-diol;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-5-(6-imino-1-phenylmethoxypurin-9-yl)oxolane-3,4-diol,hydrobromide
• 1-Benzyloxyadenosin
• 2-(hydroxymethyl)-5-(6-imino-1-phenylmethoxypurin-9-yl)oxolane-3,4-diol
• hydrobromide
• NSC109704
• NSC127064
• 1-(Benzyloxy)-9-pentofuranosyl-1,9-dihydro-6H-purin-6-imine--hydrogen bromide (1/1)
• NSC-127064
• 50611-56-8
• DTXSID90638053
• NSC-109704
• 2-(hydroxymethyl)-5-(6-imino-1-phenylmethoxypurin-9-yl)oxolane-3,4-diol;hydrobromide

• Inchi： 1S/C17H19N5O5.BrH/c18-15-12-16(20-9-22(15)26-7-10-4-2-1-3-5-10)21(8-19-12)17-14(25)13(24)11(6-23)27-17;/h1-5,8-9,11,13-14,17-18,23-25H,6-7H2;1H
• InChI Key： KCCIRFUDFOLAMY-UHFFFAOYSA-N
• SMILES： Br.O1C(CO)C(C(C1N1C=NC2C(=N)N(C=NC1=2)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 453.06500
• Monoisotopic Mass: 453.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2

Experimental Properties

• Density: 1.66
• Boiling Point: 707.5°C at 760 mmHg
• Flash Point: 381.7°C
• Refractive Index: 1.754
• PSA: 138.64000
• LogP: 0.01040